Cas no 126355-47-3 (1-(ALLYLOXY)-1H-IMIDAZOLE)

• Product Name: 1-(ALLYLOXY)-1H-IMIDAZOLE
• CAS No: 126355-47-3
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD01568832
• CID: 5148792
• Update Time: 2026-03-03

1-(ALLYLOXY)-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-(allyloxy)-1H-imidazole
• 1-prop-2-enoxyimidazole
• 1-(prop-2-en-1-yloxy)-1H-imidazole
• 1-(2-Propenyloxy)-1H-imidazole
• 1-(ALLYLOXY)-1H-IMIDAZOLE

• MDL： MFCD01568832
• Inchi： 1S/C6H8N2O/c1-2-5-9-8-4-3-7-6-8/h2-4,6H,1,5H2
• InChI Key： OXQDKQMTLFEFOJ-UHFFFAOYSA-N
• SMILES： O(CC=C)N1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95.1
• XLogP3: 1.1
• Topological Polar Surface Area: 27

Additional information on 1-(ALLYLOXY)-1H-IMIDAZOLE

Introduction to 1-(allyloxy)-1H-imidazole (CAS No: 126355-47-3)

1-(allyloxy)-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 126355-47-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the imidazole family, which is renowned for its diverse biological activities and applications in medicinal chemistry. The presence of an allyloxy group in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 1-(allyloxy)-1H-imidazole consists of a five-membered ring containing two nitrogen atoms, with an allyl ether (-O-CH=CH₂) substituent attached to one of the carbon atoms. This configuration allows for various chemical transformations, including nucleophilic substitution, elimination reactions, and cross-coupling processes, which are pivotal in constructing more complex molecular architectures. The compound's stability under different reaction conditions makes it a preferred choice for researchers exploring novel synthetic pathways.

In recent years, 1-(allyloxy)-1H-imidazole has garnered attention due to its potential applications in the development of bioactive molecules. The imidazole core is a privileged scaffold in medicinal chemistry, often found in drugs targeting neurological disorders, infectious diseases, and cancer. The allyloxy group enhances the compound's versatility by enabling further functionalization, thereby facilitating the synthesis of derivatives with tailored biological properties.

One of the most compelling aspects of 1-(allyloxy)-1H-imidazole is its role as a precursor in the synthesis of pharmacologically active agents. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The allyl ether functionality can be selectively modified to introduce other pharmacophores, enhancing the compound's therapeutic potential. These advancements underscore the importance of 1-(allyloxy)-1H-imidazole in modern drug discovery efforts.

Recent studies have also explored the catalytic reactions involving 1-(allyloxy)-1H-imidazole, particularly in transition-metal-catalyzed processes. Palladium and copper catalysts have been employed to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are essential for constructing biaryl and alkenyl-containing molecules. These transformations have opened new avenues for synthesizing complex natural products and drug candidates.

The reactivity of the allyloxy group in 1-(allyloxy)-1H-imidazole allows for its participation in various organic transformations. For example, it can undergo oxidation to form an aldehyde or ketone, or reduction to yield an alcohol. Additionally, nucleophilic attack at the allylic position can lead to ring-opening reactions, providing access to linear oligomers or polymers with potential applications in materials science. Such versatility makes this compound indispensable in both academic research and industrial applications.

The pharmaceutical industry has been particularly interested in derivatives of 1-(allyloxy)-1H-imidazole due to their reported biological activities. Several analogs have shown promise as antimicrobial agents, anti-inflammatory compounds, and even as precursors to kinase inhibitors. The ability to modify the imidazole core while retaining the allyl ether functionality allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

In conclusion, 1-(allyloxy)-1H-imidazole (CAS No: 126355-47-3) represents a versatile and synthetically useful building block in organic chemistry. Its unique structural features enable a wide range of chemical modifications, making it a valuable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications for this compound, its significance in drug development and industrial processes is expected to grow further.